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The table below defines the core indices used to evaluate diagnostic tests, which are essential for any product

comparison [1].

Performance o Interpretation & Clinical Mathematical
Definition -
Index Utility Formula
Sensitivity (Se)  Probability of a positive A highly sensitive test is Se = TP / (TP +
test result when the effective for "ruling out" a FN)
disease is truly present disease (low false-negative
[1]. rate). Useful for screening.
Specificity (Sp) Probability of a negative A highly specific test is Sp = TN / (TN +
test result when the effective for "ruling in" a FP)
disease is truly absent disease (low false-positive
[1]. rate). Useful for confirmation.
Positive Probability that the Answers the clinician's PPV = (Se x pr) /
Predictive disease is present guestion: "Given a positive [(Se x pr) + (1 -
Value (PPV) following a positive test test, what is the chance my Sp) x (1 - pr)]
result [1]. patient has the disease?"
Negative Probability that the Answers the clinician's NPV = (Sp x (1 -
Predictive disease is absent question: "Given a negative pr)) / [(Sp x (1
Value (NPV) following a negative test  test, what is the chance my - pr)) + (1 - Se)

result [1].

patient is disease-free?"

x pr]
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Performance o Interpretation & Clinical Mathematical
Definition N
Index Utility Formula
Positive Indicates how much Higher values (e.g., >10) LR+ = Se / (1 -
Likelihood more likely a positive provide strong evidence for Sp)
Ratio (LR+) test resultis in a the disease. Combines
diseased person versus  sensitivity and specificity into
a non-diseased person a single metric.
[1].
Negative Indicates how much Lower values (e.g., <0.1) LR- = (1 - Se) /
Likelihood more likely a negative provide strong evidence Sp
Ratio (LR-) testresultis in a against the disease.

diseased person versus Combines sensitivity and
a non-diseased person specificity into a single metric.

[1].

> Note on PPV/NPV: Unlike sensitivity and specificity, Positive Predictive Value (PPV) and Negative
Predictive Value (NPV) are highly dependent on the disease's pre-test probability (prevalence) in the
tested population [1]. A test will have a higher PPV in a high-prevalence setting (e.g., a specialist clinic)

compared to a low-prevalence one (e.g., general population screening).

Experimental Protocol for Test Validation

A robust validation study compares the new diagnostic test against a gold standard (reference test known to

be correct) in a blinded manner [1]. The general workflow is as follows:
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¢ Study Population and Gold Standard: Define the target patient population and select an
appropriate, widely accepted gold standard test for comparison. The gold standard should be a
method with no false positives or false negatives by definition [1].

e Blinded Testing: All enrolled subjects undergo both the new test (e.g., Diaphen) and the gold
standard test. Crucially, the interpretation of each test's results must be performed independently
and blindly (without knowledge of the other test's result) to avoid bias [1].
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e Data Analysis and Contingency Table: Create a 2x2 contingency table to compare the results. This
table is the basis for calculating all performance metrics listed above [1].

Gold Standard: Disease Present Gold Standard: Disease Absent
True Positive (TP) False Positive (FP)
False Negative (FN) True Negative (TN)

Incorporating Neurophysiological Measures

For tests evaluating cognitive function, combining behavioral task performance with direct brain function
measures like Electroencephalography (EEG) can significantly improve sensitivity and specificity. This

approach helps control for factors like patient motivation or alertness that can affect performance-based tests

alone [2].

¢ Enhanced Detection: One study demonstrated that combining EEG with task performance achieved
96% sensitivity and 100% specificity in detecting drug-induced cognitive changes, outperforming
conventional neuropsychological tests (75% sensitivity and specificity) [2].

¢ Sustained Working Memory Test (SWMT): An example of an automated test using an n-back
working memory task combined with EEG. It analyzes task performance (accuracy, speed) and
brain signals (e.g., frontal-midline theta power, alpha attenuation) to generate a composite score of
cognitive brain function [2].

A Framework for Your Guide

Since specific data on "Diaphen" is unavailable, you can structure your comparison guide using the

established framework above:

e Executive Summary: Briefly introduce the diagnostic area and the purpose of the comparison.

¢ Methods: Detail the experimental protocol you follow, referencing the workflow above.

¢ Results Summary: Present your findings in a clear table comparing Diaphen's Sensitivity,
Specificity, PPV, NPV, and LR+/LR- against competitor tests.

¢ Discussion: Contextualize the results. Explain why Diaphen's performance profile (e.g., high
specificity for confirmatory testing) is advantageous for the intended clinical use case, considering the
influence of disease prevalence.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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